Cas no 88172-21-8 (1H-Indole, 3-[3-(4-nitrophenyl)-1,2,4-oxadiazol-5-yl]-)

• Product Name: 1H-Indole, 3-[3-(4-nitrophenyl)-1,2,4-oxadiazol-5-yl]-
• CAS No: 88172-21-8
• MF: C₁₆H₁₀N₄O₃
• MW: 306.275602817535
• CID: 642388
• PubChem ID: 136258066
• Update Time: 2025-04-19

1H-Indole, 3-[3-(4-nitrophenyl)-1,2,4-oxadiazol-5-yl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 3-[3-(4-nitrophenyl)-1,2,4-oxadiazol-5-yl]-
• 5-indol-3-ylidene-3-(4-nitrophenyl)-2H-1,2,4-oxadiazole
• 88172-21-8
• DTXSID70830013
• 3-[3-(4-Nitrophenyl)-1,2,4-oxadiazol-5(2H)-ylidene]-3H-indole

• Inchi： 1S/C16H10N4O3/c21-20(22)11-7-5-10(6-8-11)15-18-16(23-19-15)13-9-17-14-4-2-1-3-12(13)14/h1-9,17H
• InChI Key： JVUUXJSOMQTBGY-UHFFFAOYSA-N
• SMILES： O1C(C2=CNC3C=CC=CC2=3)=NC(C2C=CC(=CC=2)[N+](=O)[O-])=N1

Computed Properties

• Exact Mass: 306.07529019g/mol
• Monoisotopic Mass: 306.07529019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 101Ų